1-{2-oxo-2-[(phenylsulfonyl)amino]ethyl}pyridinium chloride

• IUPAC Name: N-(benzenesulfonyl)-2-pyridin-1-ium-1-ylacetamide;chloride
• InChI: InChI=1S/C13H12N2O3S.ClH/c16-13(11-15-9-5-2-6-10-15)14-19(17,18)12-7-3-1-4-8-12;/h1-10H,11H2;1H
• InChI Key: OXEKLTRHVSBGOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC(=O)C[N+]2=CC=CC=C2.[Cl-]
• Molecular Formula: C13H13ClN2O3S
• Molecular Weight: 312.77 g/mol

Description

1-{2-oxo-2-[(phenylsulfonyl)amino]ethyl}pyridinium chloride, commonly known as PEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PEP is a quaternary ammonium compound that is synthesized through a multi-step process.

Scientific Research Applications

PEP has shown potential in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as a potential drug candidate for the treatment of cancer and other diseases. PEP has also been used in the development of biosensors for the detection of biomolecules.

Mechanism of Action

PEP's mechanism of action is primarily attributed to its ability to interact with biological molecules, including proteins and nucleic acids. PEP has been shown to bind to DNA and RNA, leading to changes in their structure and function. PEP has also been shown to interact with proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects
PEP has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the suppression of angiogenesis. PEP has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

PEP has several advantages for use in lab experiments, including its stability, high solubility, and low toxicity. However, PEP's limitations include its high cost and limited availability.

Future Directions

There are several future directions for the research and development of PEP. These include the optimization of the synthesis method to reduce costs and increase yields, the development of new applications for PEP, and the investigation of PEP's potential as a drug candidate for the treatment of various diseases. Additionally, further research is needed to fully understand PEP's mechanism of action and its effects on biological systems.
Conclusion
In conclusion, PEP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PEP's synthesis method has been optimized to produce high yields of the compound with high purity. PEP has shown potential in various scientific research applications, including as a fluorescent probe, photosensitizer, and drug candidate. PEP's mechanism of action is primarily attributed to its ability to interact with biological molecules, including proteins and nucleic acids. PEP has several advantages for use in lab experiments, including its stability, high solubility, and low toxicity. However, further research is needed to fully understand PEP's mechanism of action and its effects on biological systems.

Synthesis Methods

The synthesis of PEP involves a multi-step process that includes the reaction of pyridine with ethyl chloroformate, followed by the reaction with sodium hydride, and finally, the reaction with phenylsulfonyl chloride. The resulting product is then quaternized with methyl iodide to produce PEP. This process has been optimized to produce high yields of PEP with high purity.